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Compound of Interest

Compound Name: 2-(3-Chloropyrazin-2-yl)acetonitrile

Cat. No.: B1283171

An In-depth Technical Guide to 2-(3-Chloropyrazin-2-yl)acetonitrile

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthesis of 2-(3-Chloropyrazin-2-yl)acetonitrile, a heterocyclic compound of
interest to researchers and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

2-(3-Chloropyrazin-2-yl)acetonitrile is a pyrazine derivative characterized by a chloro
substituent at the 3-position and an acetonitrile group at the 2-position of the pyrazine ring.

Chemical Structure

The chemical structure is represented by the following diagram:

Caption: 2D structure of 2-(3-Chloropyrazin-2-yl)acetonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(3-Chloropyrazin-2-yl)acetonitrile is
presented in the table below.
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Property Value Reference
Molecular Formula CeHaCINs3 [1112][3]
Molecular Weight 153.57 g/mol [1][4]

CAS Number 914360-88-6 [1][2][4]
Appearance White to Yellow Solid [5]

SMILES C1=CN=C(C(=N1)CC#N)ClI [3]

INChl=1S/C6HACIN3/c7-6-5(1-
InChl (3]
2-8)9-3-4-10-6/h3-4H,1H2

QYOUXNLAVKGTBD-
InChiKey [3]
UHFFFAOYSA-N
Monoisotopic Mass 153.00937 Da [3]
Predicted XlogP 0.4 [3]

Structural Isomerism

It is important to distinguish 2-(3-Chloropyrazin-2-yl)acetonitrile from its structural isomer, 2-
(6-Chloropyrazin-2-yl)acetonitrile. While both share the same molecular formula and weight,
the position of the chlorine atom on the pyrazine ring differs, which can significantly impact their
chemical reactivity and biological activity.[4]

Caption: Structural relationship between positional isomers.

Potential Synthesis Protocol

A detailed experimental protocol for the synthesis of 2-(3-Chloropyrazin-2-yl)acetonitrile is
not readily available in the cited literature. However, a plausible synthetic route can be inferred
from the synthesis of the related compound, 3-chloropyrazine-2-carbonitrile.[6][7] The proposed
pathway involves the chlorination of a pyrazine precursor followed by the introduction of the
acetonitrile moiety.

Proposed Synthetic Workflow
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Caption: Proposed synthesis workflow.

Hypothetical Experimental Protocol

Disclaimer: The following protocol is a hypothetical adaptation based on the synthesis of a
similar compound and has not been experimentally validated for 2-(3-Chloropyrazin-2-
yl)acetonitrile.

e Reaction Setup: In a reaction vessel, dissolve pyrazine-2-acetonitrile in a suitable solvent
such as toluene, with the addition of a catalyst like DMF.

e Chlorination: Cool the mixture in an ice bath. Slowly add a chlorinating agent, such as
sulfuryl chloride, to the solution over a period of 10-15 minutes.

» Reaction: Allow the reaction mixture to stir in the ice bath for approximately 30 minutes, then
warm to room temperature and continue stirring for several hours.

e Work-up: Quench the reaction with ice water. Separate the organic layer and extract the
aqueous layer with a suitable solvent (e.g., diethyl ether).
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o Neutralization and Extraction: Combine the organic layers and neutralize with a weak base,
such as sodium bicarbonate. Wash the combined organic layers with water.

e Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g.,
NazS0a.), filter, and concentrate the solvent under reduced pressure to obtain the crude
product.

« Purification: Purify the crude 2-(3-Chloropyrazin-2-yl)acetonitrile by silica gel column
chromatography.

Biological Activity Context

While specific biological activities of 2-(3-Chloropyrazin-2-yl)acetonitrile are not detailed in
the provided search results, pyrazine derivatives are known to exhibit a wide range of
pharmacological activities. These include antibacterial, antifungal, anti-cancer, and diuretic
properties.[8] Furthermore, derivatives of 2-chloro-3-hydrazinopyrazine have been investigated
as potent acetylcholinesterase inhibitors, which are a therapeutic target in Alzheimer's disease.
[8] This suggests that 2-(3-Chloropyrazin-2-yl)acetonitrile could serve as a valuable scaffold
or intermediate in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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